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Compound of Interest

Compound Name: N-Nitrosodibutylamine-d18

Cat. No.: B12398071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for N-
Nitrosodibutylamine-d18 (NDBA-d18). The information is compiled to assist researchers,

scientists, and professionals in drug development in understanding the compound's properties,

hazards, and requisite safety protocols. N-Nitrosodibutylamine-d18 is a deuterated form of N-

Nitrosodibutylamine (NDBA), a chemical classified as a probable human carcinogen.[1] The

deuterated analogue is often used as an internal standard in analytical chemistry for the

accurate quantification of NDBA in various matrices, including pharmaceuticals, food, and

environmental samples.[2]

Core Safety and Handling Summary
N-Nitrosodibutylamine-d18 is a light-sensitive, oily liquid that is colorless to pale yellow.[3][4]

It is classified as a suspected carcinogen and is harmful if swallowed.[3] Due to its hazardous

nature, stringent safety precautions are essential during handling, storage, and disposal. All

work with this compound should be conducted in a designated area, within a certified chemical

fume hood, to minimize exposure risk.[5][6] Personal protective equipment (PPE), including

double nitrile gloves, a lab coat, and safety goggles, is mandatory.[2][5]

Quantitative Data
The following tables summarize the available quantitative data for N-Nitrosodibutylamine-d18
and its non-deuterated counterpart, N-Nitrosodibutylamine. Data for the non-deuterated form is
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included as a reference due to the limited availability of specific toxicological data for the

deuterated compound.

Table 1: Physical and Chemical Properties
Property Value Source(s)

Chemical Name N-nitrosodi-n-butyl-d18-amine [3]

Synonyms
N,N-Bis(butyl-d9)nitrous

amide, NDBA-d18
[7]

CAS Number 1219798-82-9 [7]

Molecular Formula C₈D₁₈N₂O [7]

Molecular Weight 176.35 g/mol [7][8]

Physical State Liquid, Oily [3]

Appearance Colorless to Light Yellow [3][4]

Boiling Point

No data available for d18.

(116°C at 14 mmHg for non-

deuterated)

[9]

Melting/Freezing Point No data available [3]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Stability
Stable under normal

conditions. Light sensitive.
[3][4]

Storage Temperature 2-8°C, Refrigerator [7]

Table 2: Toxicological Data
Note: The following data pertains to the non-deuterated form, N-Nitrosodibutylamine (CAS 924-

16-3), and should be used as a conservative estimate for the deuterated compound.
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Parameter Value Species Route Source(s)

LD50 (Lethal

Dose, 50%)
1200 mg/kg Rat Oral [10][11][12]

1200 mg/kg Rat Subcutaneous [10][11]

2150 mg/kg Hamster Oral [11][12][13]

1200 mg/kg Hamster Intraperitoneal [11][13]

561 mg/kg Hamster Subcutaneous [11][13]

Carcinogenicity

IARC Group 2B:

Possibly

carcinogenic to

humans.

- - [10][12]

NTP:

Reasonably

anticipated to be

a human

carcinogen.

- - [10][12]

EPA: Probable

human

carcinogen

(Group B2).

- - [1]

Experimental Protocols
Detailed experimental protocols for N-Nitrosodibutylamine-d18 are not widely published. The

following are generalized procedures for handling carcinogenic N-nitrosamines in a laboratory

setting, which must be adapted to specific experimental needs and institutional safety

guidelines.

General Handling and Solution Preparation
Designated Area: All work with N-Nitrosodibutylamine-d18 must be performed in a

designated area, such as a certified chemical fume hood, clearly marked with a "carcinogen"
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warning sign.[6][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and double nitrile gloves.[2][5]

Weighing: If weighing the neat oil, do so within the fume hood. Use disposable weigh boats.

Solution Preparation:

Use a calibrated positive displacement pipette or a gas-tight syringe for transferring the

liquid.

Prepare solutions within the fume hood.

The compound is slightly soluble in methanol and chloroform.[4]

Decontamination: Decontaminate all surfaces and equipment after use. A common practice

for nitrosamine decontamination involves using a solution of hydrobromic acid in acetic acid,

or exposure to UV light, though the feasibility depends on the materials.[15] All disposable

materials that have come into contact with the compound must be treated as hazardous

waste.[2]

Induction of Apoptosis in Cell Culture (General Protocol)
This is a generalized protocol based on studies with other N-nitrosamines and should be

optimized for the specific cell line and experimental goals.

Cell Culture: Plate cells (e.g., HL-60 or HepG2) at an appropriate density in a multi-well plate

and allow them to adhere or stabilize overnight.[16][17]

Compound Preparation: Prepare a stock solution of N-Nitrosodibutylamine-d18 in a

suitable solvent (e.g., methanol). Further dilute the stock solution in cell culture medium to

achieve the desired final concentrations.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of N-Nitrosodibutylamine-d18. Include a vehicle

control (medium with solvent only).
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Incubation: Incubate the cells for a predetermined time course (e.g., 18, 24, 48, 72 hours).

[16][17]

Apoptosis Assays: Analyze for apoptosis using methods such as:

Morphological Analysis: Observe chromatin condensation using a fluorescent DNA stain

(e.g., DAPI or Hoechst 33342) under a fluorescence microscope.[17]

Flow Cytometry: Use Annexin V/Propidium Iodide (PI) staining to quantify apoptotic and

necrotic cells.[16]

PARP Cleavage: Detect the cleavage of poly(ADP-ribose) polymerase (PARP) by Western

blotting, a hallmark of caspase-mediated apoptosis.[17]

Visualizations
Logical Workflow for Safe Handling
The following diagram illustrates a standard workflow for the safe handling of N-
Nitrosodibutylamine-d18 in a research laboratory, from preparation to disposal.
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Caption: Workflow for the safe laboratory handling of N-Nitrosodibutylamine-d18.
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Signaling Pathway for N-Nitrosamine Induced Apoptosis
N-Nitrosamines, including NDBA, have been shown to induce apoptosis through a caspase-

dependent pathway.[16][17] The following diagram provides a simplified representation of this

signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12398071#n-nitrosodibutylamine-d18-material-
safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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